Cas no 129159-23-5 (4-(2-Fluorophenyl)propiophenone)

4-(2-Fluorophenyl)propiophenone structure
129159-23-5 structure
Product Name:4-(2-Fluorophenyl)propiophenone
CAS No:129159-23-5
MF:C15H13FO
MW:228.261527776718
CID:2195962
PubChem ID:2737490
Update Time:2025-04-21

4-(2-Fluorophenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 4-(2-Fluorophenyl)propiophenone
    • AKOS BAR-2198
    • 2-FLUORO-4'-PROPIONYLBIPHENYL
    • 4'-(2-FLUOROPHENYL)PROPIOPHENONE
    • 1-(2'-Fluoro-biphenyl-4-yl)-propan-1-one
    • 1-(2'-FLUORO[1,1'-BIPHENYL]-4-YL)PROPAN-1-ONE
    • Maybridge3_006207
    • 1-(2'-Fluoro-[1 pound not1'-biphenyl]-4-yl)propan-1-one
    • ZXIQZWXVSBJPTC-UHFFFAOYSA-N
    • DTXSID80372095
    • CHEBI:228487
    • 2-Fluoro-4'-propanoylbiphenyl
    • AB90173
    • SCHEMBL1906865
    • HMS1448K03
    • CCG-50991
    • 1-(2'-fluorobiphenyl-4-yl)propan-1-one
    • 1-(2'-Fluoro-[11'-biphenyl]-4-yl)propan-1-one
    • 1-[4-(2-fluorophenyl)phenyl]propan-1-one
    • 4-(2-fluorophenyl) propiophenone
    • BCP21490
    • SR-01000640322-1
    • 1-(2'-Fluoro-biphenyl-4-yl)-1-propanone
    • 129159-23-5
    • IDI1_017594
    • 1-(2'-Fluoro-[1,1'-biphenyl]-4-yl)propan-1-one
    • MFCD00236612
    • AKOS004117028
    • 1-{2'-fluoro-[1,1'-biphenyl]-4-yl}propan-1-one
    • 37989-92-7
    • DS-2936
    • 2-Fluoro-4'-propanoylbiphenyl, 4'-(2-Fluorophenyl)propiophenone
    • CS-0152656
    • 1-[4-(2-luorophenyl)phenyl]propan-1-one
    • Inchi: 1S/C15H13FO/c1-2-15(17)12-9-7-11(8-10-12)13-5-3-4-6-14(13)16/h3-10H,2H2,1H3
    • InChI Key: ZXIQZWXVSBJPTC-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C1C=CC(C(CC)=O)=CC=1

Computed Properties

  • Exact Mass: 228.095043196Da
  • Monoisotopic Mass: 228.095043196Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Melting Point: 76-77°C

4-(2-Fluorophenyl)propiophenone Security Information

  • Hazardous Material Identification: Xi
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